![molecular formula C19H27BrO2 B1514426 (3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one CAS No. 1093-91-0](/img/structure/B1514426.png)
(3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one
Overview
Description
(3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one, also known as 16-Br-5α-androstane-3β,14β-diol-17-one, is a synthetic androgenic steroid. It has been widely used in scientific research for its various physiological and biochemical effects.
Mechanism of Action
(3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one binds to androgen receptors in the body, which leads to the activation of various signaling pathways. This results in an increase in protein synthesis, which leads to muscle growth and development. It also leads to an increase in bone density and sexual function. The effects on brain function, behavior, and cognition are still being studied.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase muscle mass and strength, bone density, and sexual function. It has also been shown to decrease body fat and improve insulin sensitivity. However, it can also have negative effects on lipid metabolism and liver function.
Advantages and Limitations for Lab Experiments
(3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one has several advantages for lab experiments. It has a high binding affinity for androgen receptors and is highly selective for these receptors. This makes it a useful tool for studying the effects of androgens on various physiological processes. However, its use is limited by its potential for negative effects on lipid metabolism and liver function.
Future Directions
There are several future directions for research on (3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one. One direction is to investigate its effects on brain function, behavior, and cognition in more detail. Another direction is to develop new synthetic analogs of this compound that have fewer negative effects on lipid metabolism and liver function. Finally, research could be conducted to investigate the potential therapeutic applications of this compound in various medical conditions.
Scientific Research Applications
(3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one has been used in scientific research for its androgenic and anabolic effects. It has been used to study the role of androgens in muscle growth and development, bone density, and sexual function. It has also been used to investigate the effects of androgens on brain function, behavior, and cognition.
properties
IUPAC Name |
(3S,8R,9S,10R,13S,16R)-16-bromo-3-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27BrO2/c1-18-7-5-12(21)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(20)17(19)22/h3,12-16,21H,4-10H2,1-2H3/t12-,13+,14-,15?,16+,18-,19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQCCGDRKRHLVJM-RQRAQHSLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(CC1=CCC3C2CCC4(C3CC(C4=O)Br)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2CC[C@]4(C3C[C@H](C4=O)Br)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20747223 | |
Record name | (3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20747223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1093-91-0 | |
Record name | (3beta,14xi,16alpha)-16-Bromo-3-hydroxyandrost-5-en-17-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20747223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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